Cas no 1337879-52-3 (1-Chloroisoquinoline-8-carboxylic acid)

• Product Name: 1-Chloroisoquinoline-8-carboxylic acid
• CAS No: 1337879-52-3
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD21365098
• CID: 1238829
• PubChem ID: 74892522
• Update Time: 2025-10-19

1-Chloroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-8-isoquinolinecarboxylic acid
• DTXSID001284350
• D79744
• AB92183
• 8-Carboxy-1-chloroisoquinoline, 8-Carboxy-1-chloro-2-azanaphthalene
• MFCD21365098
• 1-Chloroisoquinoline-8-carboxylicacid
• 1-Chloroisoquinoline-8-carboxylic acid
• 1337879-52-3

• MDL： MFCD21365098
• Inchi： 1S/C10H6ClNO2/c11-9-8-6(4-5-12-9)2-1-3-7(8)10(13)14/h1-5H,(H,13,14)
• InChI Key： YRALCTAJBBQSEV-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=O)O)=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-Chloroisoquinoline-8-carboxylic acid

Introduction to 1-Chloroisoquinoline-8-carboxylic acid (CAS No. 1337879-52-3)

1-Chloroisoquinoline-8-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1337879-52-3, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of a chlorine substituent at the 1-position and a carboxylic acid group at the 8-position imparts unique reactivity, making it a valuable building block for further chemical modifications and applications.

The structure of 1-Chloroisoquinoline-8-carboxylic acid features a bicyclic system consisting of a benzene ring fused to a pyridine ring, with the chloro and carboxylic acid functional groups strategically positioned for synthetic utility. This arrangement not only contributes to its stability but also enhances its potential as a precursor in the synthesis of more complex molecules. The compound’s solubility characteristics and thermal stability further underscore its suitability for various chemical transformations.

In recent years, 1-Chloroisoquinoline-8-carboxylic acid has been extensively studied for its role in medicinal chemistry. Its derivatives have shown promise in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The isoquinoline scaffold is well-documented for its ability to interact with biological targets such as enzymes and receptors, leading to the development of novel pharmacophores. The introduction of electron-withdrawing groups like the carboxylic acid moiety can modulate the electronic properties of the molecule, influencing its binding affinity and pharmacological effects.

One of the most compelling aspects of 1-Chloroisoquinoline-8-carboxylic acid is its versatility in synthetic chemistry. The chlorine atom at the 1-position can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, or thiols. Additionally, the carboxylic acid group can be esterified, amidated, or used in condensation reactions to form amides or other derivatives. These reactivity patterns make it an indispensable tool for medicinal chemists seeking to design new drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-Chloroisoquinoline-8-carboxylic acid. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at specific positions on the isoquinoline core. These techniques have enabled the rapid construction of complex molecular architectures with high precision. Moreover, computational studies have been instrumental in predicting the structural and electronic properties of this compound, aiding in the rational design of derivatives with enhanced biological activity.

The pharmaceutical industry has taken particular interest in 1-Chloroisoquinoline-8-carboxylic acid due to its potential as a lead compound for drug development. Several research groups have reported on the synthesis and characterization of its derivatives that exhibit notable pharmacological properties. For example, modifications at the 3-position or 7-position of the isoquinoline ring have led to compounds with improved binding affinity to target proteins. These findings underscore the importance of 1-Chloroisoquinoline-8-carboxylic acid as a scaffold for discovering new therapeutic agents.

In addition to its pharmaceutical applications, 1-Chloroisoquinoline-8-carboxylic acid has found utility in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of luminescent materials and catalysts. These complexes exhibit unique optical properties that make them suitable for applications in sensors and optoelectronic devices. The versatility of this compound thus extends beyond traditional medicinal chemistry into emerging fields such as nanotechnology and advanced materials.

The synthesis of 1-Chloroisoquinoline-8-carboxylic acid itself is an area of active research. While several synthetic routes have been reported, efforts continue to optimize these methods for higher yields and reduced environmental impact. Green chemistry principles are being increasingly applied to develop more sustainable synthetic pathways, ensuring that future production processes are both efficient and environmentally friendly.

Future directions in the study of 1-Chloroisoquinoline-8-carboxylic acid may focus on exploring its potential in drug discovery through structure-based drug design and high-throughput screening technologies. Advances in computational biology and machine learning are expected to accelerate the identification of novel derivatives with improved pharmacological profiles. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,1-Chloroisoquinoline-8-carboxylic acid (CAS No. 1337879-52-3) is a multifaceted compound with significant implications in both pharmaceutical research and materials science. Its unique structural features and reactivity patterns make it a valuable intermediate for synthesizing biologically active molecules and functional materials. As research continues to uncover new applications for this compound,1-Chloroisoquinoline-8-carboxylic acid is poised to remain at the forefront of chemical innovation.